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Compound of Interest

Compound Name: Ethyl morpholine-2-carboxylate

Cat. No.: B044944

An In-Depth Technical Guide to Ethyl
Morpholine-2-Carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of ethyl morpholine-2-carboxylate,
a heterocyclic compound of significant interest in medicinal chemistry and drug development.
This document delves into its chemical identity, synthesis, physicochemical properties, and
applications, offering field-proven insights and detailed protocols to support researchers in their
endeavors.

Introduction: The Versatility of the Morpholine
Scaffold

The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs and clinical candidates.[1][2] Its favorable properties, including metabolic
stability, aqueous solubility, and its ability to engage in hydrogen bonding, make it a valuable
component in the design of bioactive molecules. Ethyl morpholine-2-carboxylate serves as a
key chiral building block, providing a synthetically versatile handle for the elaboration of more
complex molecular architectures. Its strategic importance lies in its bifunctional nature,
possessing both a secondary amine for further substitution and an ethyl ester for various
chemical transformations.
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Chemical and Physical Properties

A thorough understanding of the physicochemical properties of ethyl morpholine-2-

carboxylate is fundamental to its effective use in synthesis and drug design.

Identifiers and Molecular Formula

There are two CAS numbers frequently associated with this compound. The primary CAS
number is 135782-25-1, with 107904-06-3 also being cited in various databases.[3]
Researchers should be aware of both identifiers when conducting literature and database

searches.
Property Value Source(s)
Molecular Formula C7H13NOs [31[41[5]
Primary CAS Number 135782-25-1 [4115]
Alternative CAS Number 107904-06-3 [3]
Molecular Weight 159.18 g/mol [3114]
IUPAC Name ethyl morpholine-2-carboxylate  [3]
Ethyl 2-morpholinecarboxylate,
Synonyms 2-Morpholinecarboxylic acid [3]
ethyl ester
Physicochemical Data
Property Value Source(s)
Physical Form Liquid

Storage Temperature

2-8°C, in a dark place under

an inert atmosphere

[6]

Purity (typical)

295%

[6]

Topological Polar Surface Area

47.6 A2

[3]

Monoisotopic Mass

159.08954328 Da

[3]
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Synthesis of Ethyl Morpholine-2-Carboxylate

While several general methods for the synthesis of morpholines exist, a common and
illustrative approach involves the cyclization of an appropriate amino alcohol precursor.[7] A
plausible synthetic route to ethyl morpholine-2-carboxylate is the intramolecular cyclization of
an N-substituted serine ester derivative.

Proposed Synthetic Pathway

The synthesis can be envisioned to proceed via the N-alkylation of L-serine ethyl ester with a
two-carbon electrophile bearing a leaving group, followed by base-mediated intramolecular
cyclization. This method offers good control over the stereochemistry at the C2 position if a
chiral starting material is used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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